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Introduction

Regelidine is a natural product isolated from the stems of Tripterygium regelii. As with many
novel compounds, establishing reliable and reproducible protocols for its use in in vitro studies
Is crucial for accurate experimental outcomes. This document provides detailed application
notes and protocols for the dissolution of Regelidine for cell culture applications, compiled from
available product information and general laboratory best practices.

Data Presentation: Solubility and Storage

Quantitative data regarding the solubility and storage of Regelidine is summarized in the table
below for easy reference.
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Parameter Value Notes
Use newly opened, anhydrous
) ] DMSO as hygroscopic DMSO
Solvent Dimethyl Sulfoxide (DMSO)

can negatively impact
solubility.[1]

Solubility in DMSO

2 mg/mL (3.34 mM)

Aided by ultrasonication and

warming to 60°C.[1]

Stock Solution Storage

-80°C for up to 6 months-20°C

for up to 1 month

Protect from light. Aliquot to
avoid repeated freeze-thaw

cycles.[1]
Appearance Solid Off-white to light yellow.[1]
Molecular Weight 599.67 g/mol
Formula Css5H37NOs

Experimental Protocols
l. Preparation of a 10 mM Regelidine Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Regelidine, a common

starting concentration for in vitro studies.

Materials:

Vortex mixer

Regelidine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Water bath or heat block set to 60°C
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e Ultrasonic bath
Procedure:

» Weighing Regelidine: Accurately weigh the desired amount of Regelidine powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 5.997 mg of Regelidine.

e Adding DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the Regelidine powder. To continue the example, add 1 mL of DMSO.

e Dissolution:

[¢]

Vortex the solution vigorously for 1-2 minutes.

If the Regelidine is not fully dissolved, place the tube in a 60°C water bath or heat block
for 5-10 minutes.[1]

[¢]

Following heating, sonicate the solution in an ultrasonic bath for 10-15 minutes, or until the

[¢]

solution is clear.[1]

[e]

Visually inspect the solution to ensure there are no visible particles.

 Sterilization (Optional but Recommended): If necessary, the stock solution can be sterilized
by passing it through a 0.22 pm syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage (up to 6 months) or -20°C for short-term storage (up to 1 month), protected
from light.[1]

Il. Preparation of Working Solutions in Cell Culture
Medium

This protocol outlines the dilution of the Regelidine stock solution to final working
concentrations in cell culture medium. It is critical to keep the final DMSO concentration in the
culture medium as low as possible to avoid solvent-induced cytotoxicity. A final DMSO
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concentration of < 0.1% is generally considered safe for most cell lines, though some may
tolerate up to 0.5%.

Materials:

» 10 mM Regelidine stock solution in DMSO

o Pre-warmed, complete cell culture medium appropriate for your cell line
« Sterile tubes for dilution

Procedure:

o Determine Final Concentration: Decide on the final concentrations of Regelidine you wish to
test in your experiment.

o Calculate Dilutions: Calculate the volume of the 10 mM stock solution needed to achieve the
desired final concentrations. For example, to prepare 1 mL of a 10 uM working solution from
a 10 mM stock, you would perform a 1:1000 dilution (add 1 pL of stock to 999 pL of medium).

» Serial Dilution (Recommended): To ensure accuracy and to keep the final DMSO
concentration consistent across different treatment groups, it is best practice to perform
serial dilutions.

o Prepare an intermediate dilution of the 10 mM stock solution in complete cell culture
medium.

o Use this intermediate dilution to prepare your final working concentrations.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used for the highest concentration of Regelidine. This is crucial to
distinguish the effects of Regelidine from any potential effects of the solvent.

o Application to Cells: Add the prepared working solutions (including the vehicle control) to
your cell cultures and proceed with your experiment.

Mandatory Visualizations
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Experimental Workflow for Preparing Regelidine

Working Solutions

Stock Solution Preparation

(Weigh Regelidine Powde)
(Add Anhydrous DMSO)
Vortex, Heat (60°C),

& Sonicate

(Aliquot & Store at -80"0)

For Experiment

Working Solution Preparation

(Thaw Stock Aliquot)

Prepare Intermediate Dilution
in Culture Medium

Prepare Vehicle Control
(DMSO in Medium)

Perform Serial Dilutions
for Final Concentrations

i

Add to Cell Culture)
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Click to download full resolution via product page

Caption: Workflow for the preparation of Regelidine stock and working solutions for cell culture
experiments.

Signaling Pathway Information

As of the latest literature search, there is no specific, publicly available information detailing the
signaling pathways modulated by Regelidine. While some studies have investigated the
biological activities of extracts from Tripterygium regelii, the molecular targets and specific
pathways affected by pure Regelidine have not been elucidated. Therefore, a diagram of its
signaling pathway cannot be provided at this time. Researchers are encouraged to perform
target identification and pathway analysis studies to uncover the mechanism of action of
Regelidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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